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Compound of Interest

Compound Name: 7,12-Dichlorobenzo[a]anthracene

Cat. No.: B3065851 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Disclaimer: This document provides a toxicological profile for 7,12-Dimethylbenz[a]anthracene

(DMBA). Initial searches for "7,12-Dichlorobenzo[a]anthracene" did not yield significant

toxicological data, suggesting a possible misnomer in the original query. Given the structural

similarity and the extensive body of research available, this guide focuses on DMBA, a potent

and widely studied polycyclic aromatic hydrocarbon (PAH).

Executive Summary
7,12-Dimethylbenz[a]anthracene (DMBA) is a powerful organ-specific carcinogen and

immunosuppressant widely utilized in experimental cancer research.[1] Its toxicity is intrinsically

linked to its metabolic activation into reactive intermediates that form DNA adducts, leading to

mutations and the initiation of carcinogenesis. This guide provides a comprehensive overview

of the toxicological profile of DMBA, including its chemical properties, metabolism, mechanisms

of toxicity, and genotoxicity. Detailed experimental protocols for key assays and quantitative

toxicity data are presented to support researchers in the fields of toxicology, pharmacology, and

drug development.
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Property Value Reference

CAS Number 57-97-6 [2]

Molecular Formula C₂₀H₁₆ [2]

Molecular Weight 256.34 g/mol [2]

Appearance Crystalline powder [3]

Melting Point 122-123 °C

Solubility Insoluble in water [4]

Synonyms
DMBA, 9,10-Dimethyl-1,2-

benzanthracene
[4][5]

Toxicokinetics and Metabolism
The carcinogenicity of DMBA is dependent on its metabolic activation, primarily by cytochrome

P450 (CYP) enzymes, particularly CYP1A1 and CYP1B1.[6] This process converts DMBA into

highly reactive diol epoxides, which can covalently bind to DNA, forming DNA adducts. This is a

critical initiating event in DMBA-induced carcinogenesis. The metabolic activation pathway is a

multi-step process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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